N-(3,4-dimethoxyphenethyl)-1-(2-((4-fluorophenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[2-(4-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H30FN3O4/c1-31-21-8-3-17(15-22(21)32-2)9-12-26-24(30)18-10-13-28(14-11-18)16-23(29)27-20-6-4-19(25)5-7-20/h3-8,15,18H,9-14,16H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: VDRYPQLZODLUDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2CCN(CC2)CC(=O)NC3=CC=C(C=C3)F)OC
• Molecular Formula: C24H30FN3O4
• Molecular Weight: 443.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-1-(2-((4-fluorophenyl)amino)-2-oxoethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H30FN3O4 and its molecular weight is 443.519. The purity is usually 95%.
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Scientific Research Applications

Electrochromic and Electrofluorescent Polyamides

Polyamides with bis(diphenylamino)-fluorene units, similar in structure to N-(3,4-dimethoxyphenethyl)-1-(2-((4-fluorophenyl)amino)-2-oxoethyl)piperidine-4-carboxamide, have been developed for electrochromic and electrofluorescent applications. These materials exhibit multicolor electrochromic characteristics and strong fluorescence, making them suitable for various optical and electronic applications (Sun et al., 2016).

Aromatic Polyamides with Enhanced Thermal Stability

Novel aromatic polyamides, incorporating moieties similar to the chemical , have been synthesized, showing high thermal stability and solubility in organic solvents. These materials are potentially useful in high-performance polymers and advanced material science (Liou & Chang, 2008).

Flexible and Thermally Stable Polyamides

Research has led to the development of polyamides with flexible main-chain ether linkages, exhibiting high glass transition temperatures and thermal stability. These polyamides, related in structure to the compound , are valuable for applications requiring materials with both flexibility and thermal resistance (Hsiao et al., 2000).

Polyamides with Polyalicyclic Cardo Groups

Synthesis and characterization of novel aromatic polyamides containing cardo groups, which share structural similarities with the compound , have been explored. These polyamides show promise in various industrial applications due to their unique thermal and solubility properties (Hsiao et al., 1999).

Met Kinase Inhibitor Research

The compound has been identified as a potent and selective Met kinase inhibitor, showing potential in cancer treatment. It has demonstrated efficacy in tumor models and has been advanced into clinical trials (Schroeder et al., 2009).